4-Hydroxy-3,5,5-trimethyl-4-[(1E)-3-oxobut-1-en-1-yl]cyclohex-2-en-1-one

• CAS No.: 15764-81-5
• Product Name: 4-Hydroxy-3,5,5-trimethyl-4-[(1E)-3-oxobut-1-en-1-yl]cyclohex-2-en-1-one
• Molecular Formula: C13H18O3
• Molecular Weight: 222.28 g/mol
• IUPAC Name: 4-hydroxy-3,5,5-trimethyl-4-[(E)-3-oxobut-1-enyl]cyclohex-2-en-1-one
• Standard InChI: InChI=1S/C13H18O3/c1-9-7-11(15)8-12(3,4)13(9,16)6-5-10(2)14/h5-7,16H,8H2,1-4H3/b6-5+
• Standard InChIKey: JJRYPZMXNLLZFH-URWSZGRFSA-N
• Isomeric SMILES: CC1=CC(=O)CC([C@]1(/C=C/C(=O)C)O)(C)C
• SMILES: CC1=CC(=O)CC(C1(C=CC(=O)C)O)(C)C
• Canonical SMILES: CC1=CC(=O)CC(C1(C=CC(=O)C)O)(C)C
• Description: Dehydrovomifoliol belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Dehydrovomifoliol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, dehydrovomifoliol is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, dehydrovomifoliol can be found in cereals and cereal products, common grape, and tea. This makes dehydrovomifoliol a potential biomarker for the consumption of these food products.; Dehydrovomifoliol is a fenchane monoterpenoid that is substituted by methyl groups at positions 3, 5, and 5, and by both a hydroxy group and a 3-oxobut-1-en-1-yl group at position 4. It is a fenchane monoterpenoid and an enone.
• Synonyms: dehydrovomifoliol
• PubChem Compound: 5280662
• Last Modified: Nov 11 2021